![molecular formula C15H22N2O4 B2571031 5-tert-butyl 7-ethyl 6-amino-2,3-dihydro-1H-pyrrolizine-5,7-dicarboxylate CAS No. 1708401-68-6](/img/structure/B2571031.png)
5-tert-butyl 7-ethyl 6-amino-2,3-dihydro-1H-pyrrolizine-5,7-dicarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-tert-butyl 7-ethyl 6-amino-2,3-dihydro-1H-pyrrolizine-5,7-dicarboxylate, also known as TAK-659, is a small molecule inhibitor that has been developed for the treatment of various types of cancer. It belongs to the class of pyrrolizine compounds and has shown promising results in preclinical studies.
Scientific Research Applications
- Indole derivatives , including the compound , have been investigated for their potential as anticancer agents. Their ability to interfere with cancer cell growth and proliferation makes them promising candidates for drug development .
- Investigations into the mechanism of action and optimization of its antimicrobial activity are ongoing .
- Researchers investigate novel synthetic methods for constructing indoles, aiming to improve efficiency and yield .
Anticancer Potential
Antimicrobial Activity
Neuroprotective Effects
Anti-inflammatory Properties
Heterocyclic Synthesis Strategies
Plant Growth Regulation
properties
IUPAC Name |
3-O-tert-butyl 1-O-ethyl 2-amino-6,7-dihydro-5H-pyrrolizine-1,3-dicarboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22N2O4/c1-5-20-13(18)10-9-7-6-8-17(9)12(11(10)16)14(19)21-15(2,3)4/h5-8,16H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WLWVKJSVPIUPRB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C2CCCN2C(=C1N)C(=O)OC(C)(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-tert-butyl 7-ethyl 6-amino-2,3-dihydro-1H-pyrrolizine-5,7-dicarboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.